Cas no 374705-51-8 (N-(2-Pyridin-3-ylpiperidine-1-carbothioyl)benzamide)

• Product Name: N-(2-Pyridin-3-ylpiperidine-1-carbothioyl)benzamide
• CAS No: 374705-51-8
• MF: C₁₈H₁₉N₃OS
• MW: 325.4280
• CID: 4724143
• Update Time: 2019-11-29

N-(2-Pyridin-3-ylpiperidine-1-carbothioyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{[2-(3-Pyridinyl)-1-piperidinyl]carbonothioyl}benzamide
• MLS001075522
• HMS2267J16
• STL525405
• SMR000646312
• N-(2-pyridin-3-ylpiperidine-1-carbothioyl)benzamide
• N-{[2-(pyridin-3-yl)piperidin-1-yl]carbonothioyl}benzamide
• N-[(2-pyridin-3-ylpiperidin-1-yl)carbonothioyl]benzamide
• N-(2-Pyridin-3-ylpiperidine-1-carbothioyl)benzamide

• Inchi： 1S/C18H19N3OS/c22-17(14-7-2-1-3-8-14)20-18(23)21-12-5-4-10-16(21)15-9-6-11-19-13-15/h1-3,6-9,11,13,16H,4-5,10,12H2,(H,20,22,23)
• InChI Key： DMBUIFMXQQFLAB-UHFFFAOYSA-N
• SMILES： S=C(N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])C1=C([H])N=C([H])C([H])=C1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 423
• Topological Polar Surface Area: 77.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives